molecular formula C20H20N6O3 B2997511 8-(4-ethoxyphenyl)-4-oxo-N-(pyridin-2-ylmethyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 946311-81-5

8-(4-ethoxyphenyl)-4-oxo-N-(pyridin-2-ylmethyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

Cat. No. B2997511
CAS RN: 946311-81-5
M. Wt: 392.419
InChI Key: RRFNKHMKBALJJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups and rings, including an imidazo[2,1-c][1,2,4]triazine ring, a pyridine ring, and an ethoxyphenyl group . Compounds with similar structures have been studied for their potential as CDK2 inhibitors, which could make them useful in cancer treatment .

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Synthesis of Novel Heterocyclic Compounds : Research in the field has led to the synthesis of novel heterocyclic compounds derived from various core structures, including imidazo[1,2-c]pyrimidines, pyridines, and triazinones. These compounds have been synthesized for their potential biological activities, such as anti-inflammatory, analgesic, and antimicrobial agents. For instance, novel benzodifuranyl, 1,3,5-triazines, and oxadiazepines have been synthesized for their COX-2 inhibitory, analgesic, and anti-inflammatory activities, showcasing the diverse applications of heterocyclic chemistry in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Agents : Some newly synthesized thiophene-based heterocycles have shown potent antimicrobial activities, suggesting their potential as leads in the development of new antimicrobial drugs. The structural diversity of these compounds allows for targeted synthesis aimed at combating various microbial strains (Mabkhot et al., 2016).

Anti-Influenza Virus Activity : Benzamide-based aminopyrazoles and their fused heterocycles have been identified for their significant antiviral activities against the H5N1 strain of the influenza A virus, demonstrating the potential of heterocyclic compounds in addressing viral pathogens (Hebishy et al., 2020).

Structural Analysis and Characterization

Structural Characterization : The synthesis and characterization of heterocyclic compounds involve various analytical techniques, including NMR, IR spectroscopy, and X-ray crystallography. These methods are crucial for confirming the structures of novel compounds and understanding their complexation properties with metals, which can be important for applications in materials science and catalysis (Kobayashi et al., 2019).

Mechanism of Action

If this compound acts as a CDK2 inhibitor like similar compounds, it would likely work by binding to the CDK2 protein and preventing it from functioning, thereby inhibiting cell division .

properties

IUPAC Name

8-(4-ethoxyphenyl)-4-oxo-N-(pyridin-2-ylmethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N6O3/c1-2-29-16-8-6-15(7-9-16)25-11-12-26-19(28)17(23-24-20(25)26)18(27)22-13-14-5-3-4-10-21-14/h3-10H,2,11-13H2,1H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RRFNKHMKBALJJW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC4=CC=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-(4-ethoxyphenyl)-4-oxo-N-(pyridin-2-ylmethyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.